2-[(3-cyano-6-oxo-4-phenyl-1,4,5,6-tetrahydropyridin-2-yl)sulfanyl]-N-(2,5-dimethylphenyl)acetamide

• Molecular Formula: C22H21N3O2S
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 2-[(5-cyano-2-oxo-4-phenyl-3,4-dihydro-1H-pyridin-6-yl)sulfanyl]-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H21N3O2S/c1-14-8-9-15(2)19(10-14)24-21(27)13-28-22-18(12-23)17(11-20(26)25-22)16-6-4-3-5-7-16/h3-10,17H,11,13H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key: QGUZREIGQGHJCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=C(C(CC(=O)N2)C3=CC=CC=C3)C#N

Description

• This compound is also known as 2-(3-cyano-6-oxo-4-phenyl-1,4,5,6-tetrahydropyridin-2-yl)propanedinitrile or 4-methylmorpholine .
• Its chemical formula is C₁₅H₁₀N₄O .
• The compound consists of a tetrahydropyridine ring with a cyano group, a phenyl group, and a 4-methylmorpholine moiety.
• It is used in various scientific applications due to its intriguing properties.

Preparation Methods

• One synthetic route involves the reaction of a suitable precursor with 2,3-dicyanopropionic acid ethyl ester in the presence of water. After stirring at room temperature, dichloromethane is added, and the mixture is transferred to a separatory funnel. The organic layer is extracted, washed, and treated with dilute base to obtain the product .
• Industrial production methods may vary, but the key steps involve the formation of the tetrahydropyridine ring and subsequent functionalization.

Chemical Reactions Analysis

• This compound can undergo various reactions:
  • Oxidation : It may be oxidized under appropriate conditions.
  • Reduction : Reduction reactions can modify the cyano group or other functional groups.
  • Substitution : Substituents on the phenyl ring can be replaced.
• Common reagents include reducing agents (e.g., lithium aluminum hydride), oxidizing agents (e.g., potassium permanganate), and nucleophiles (e.g., Grignard reagents).
• Major products depend on the specific reaction conditions and substituents.

Scientific Research Applications

• Chemistry : Used as a building block in organic synthesis.
• Biology : Investigated for potential bioactivity.
• Medicine : May exhibit pharmacological effects.
• Industry : Employed in the preparation of other compounds.

Mechanism of Action

• The exact mechanism remains an active area of research.
• Potential molecular targets and pathways need further exploration.

Comparison with Similar Compounds

• While I couldn’t find direct analogs, its unique structure warrants further investigation.
• Similar compounds may include other tetrahydropyridines or cyano-substituted molecules.

Remember, this compound’s versatility makes it intriguing for both fundamental research and practical applications